(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C19H17NO4/c1-19(2,3)18(22)23-13-4-5-14-15(11-13)24-16(17(14)21)10-12-6-8-20-9-7-12/h4-11H,1-3H3/b16-10-
• InChI Key: DGMDKIJJKHKSTR-YBEGLDIGSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=NC=C3)O2
• Isomeric SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=NC=C3)/O2
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and overall structure. Without specific information, it’s challenging to predict the exact reactions.

Scientific Research Applications

Catalysis and Organic Synthesis

Compounds structurally related to (2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate have been studied for their roles in catalysis, particularly in the hydroxylation of alkanes and the synthesis of benzofurans. For instance, diiron(III) complexes involving tridentate 3N ligands have demonstrated efficacy in the selective hydroxylation of cyclohexane, showing significant total turnover numbers and good alcohol selectivity (Sankaralingam & Palaniandavar, 2014). Similarly, N-heterocyclic-carbene-palladium complexes have been used to catalyze the synthesis of benzofurans, indicating the potential utility of related compounds in facilitating complex organic transformations (Zanardi, Mata, & Peris, 2009).

Materials Science and Photocatalysis

In materials science, derivatives of pyridinyl and benzofuran compounds have been applied in the development of conducting polymers and photocatalytic materials. For example, electropolymerization of derivatized bis(pyrrol-2-yl) arylenes, which share structural motifs with the target compound, has been explored to produce materials with low oxidation potentials, highlighting their potential in electronic applications (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996). Additionally, pyridinylimine and its iridium(III) complex have been investigated for multisignaling detection of cyanide anions, suggesting applications in environmental monitoring and chemical sensing (Lou, Chen, Bian, & Huang, 2010).

Chemical Synthesis and Drug Design

The synthesis and functionalization of benzofuran and pyridine derivatives are of significant interest in drug design and medicinal chemistry. The structural features of these compounds, such as the benzofuran core and pyridinyl groups, are valuable for designing molecules with specific biological activities. The methods for synthesizing and modifying these structures, as seen in the development of thieno[2,3-b]pyridines and related compounds, are crucial for creating novel therapeutic agents (Abdelriheem, Ahmad, & Abdelhamid, 2015).